Cas no 844885-32-1 ((3,4-dichlorophenyl)(3,5-dichlorophenyl)methanone)
(3,4-Dichlorophenyl)(3,5-dichlorophenyl)methanone is a high-purity dichlorinated aromatic ketone with applications in organic synthesis and pharmaceutical intermediates. Its symmetrical structure, featuring two dichlorophenyl groups, enhances stability and reactivity in electrophilic substitution and coupling reactions. The compound's electron-withdrawing chlorine substituents contribute to its utility in constructing complex molecular frameworks, particularly in agrochemical and medicinal chemistry. It serves as a versatile precursor for synthesizing heterocyclic compounds and functionalized derivatives. The product is characterized by consistent quality, low impurity levels, and compatibility with rigorous synthetic conditions. Its well-defined crystalline form facilitates handling and precise stoichiometric use in multi-step synthesis.
844885-32-1 structure
Product Name:(3,4-dichlorophenyl)(3,5-dichlorophenyl)methanone
CAS No:844885-32-1
MF:C13H6Cl4O
MW:319.998139858246
CID:869620
PubChem ID:2760560
Update Time:2025-06-07
(3,4-dichlorophenyl)(3,5-dichlorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dichlorophenyl)(3,5-dichlorophenyl)methanone
- (3,4-dichlorophenyl)-(3,5-dichlorophenyl)methanone
- 3,3',4,5'-TETRACHLOROBENZOPHENONE
- MFCD06201544
- AKOS009376954
- DTXSID40375224
- (3,4-Dichloro-phenyl)-(3,5-dichloro-phenyl)-methanone
- 844885-32-1
-
- MDL: MFCD06201544
- Inchi: 1S/C13H6Cl4O/c14-9-3-8(4-10(15)6-9)13(18)7-1-2-11(16)12(17)5-7/h1-6H
- InChI Key: DICKMPDMUNAUKC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C1C=C(C=C(C=1)Cl)Cl)=O)Cl
Computed Properties
- Exact Mass: 317.91700
- Monoisotopic Mass: 317.917
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.485
- Boiling Point: 442.9°C at 760 mmHg
- Flash Point: 186.7°C
- Refractive Index: 1.619
- PSA: 17.07000
- LogP: 5.53120
(3,4-dichlorophenyl)(3,5-dichlorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022779-1g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 97% | 1g |
£273.00 | 2022-03-01 | |
| Fluorochem | 022779-5g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 97% | 5g |
£709.00 | 2022-03-01 | |
| Fluorochem | 022779-25g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 97% | 25g |
£2386.00 | 2022-03-01 | |
| A2B Chem LLC | AC39231-1g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 97% | 1g |
$423.00 | 2024-04-19 | |
| A2B Chem LLC | AC39231-2g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 97% | 2g |
$737.00 | 2024-04-19 | |
| A2B Chem LLC | AC39231-5g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 97% | 5g |
$1288.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1771490-1g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 98% | 1g |
¥12763.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1771490-5g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 98% | 5g |
¥33145.00 | 2024-07-28 | |
| Crysdot LLC | CD12025913-1g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 95+% | 1g |
$316 | 2024-07-24 | |
| Crysdot LLC | CD12025913-5g |
3,3',4,5'-Tetrachlorobenzophenone |
844885-32-1 | 95+% | 5g |
$922 | 2024-07-24 |
(3,4-dichlorophenyl)(3,5-dichlorophenyl)methanone Related Literature
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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